Cas no 10124-53-5 (magnesium thiosulfate hexahydrate)

Magnesium thiosulfate hexahydrate (MgS₂O₃·6H₂O) is a crystalline inorganic compound with applications in agriculture, analytical chemistry, and specialty chemical synthesis. Its key advantages include high solubility in water, making it suitable for liquid formulations, and its role as a source of both magnesium and thiosulfate ions. In agriculture, it serves as a dual-nutrient supplement, providing essential magnesium for plant growth while delivering sulfur via the thiosulfate anion, which exhibits reduced soil leaching compared to sulfate. The hexahydrate form ensures stability under standard storage conditions. Its reducing properties also make it useful in redox reactions and photographic fixing processes. The compound is typically handled as a stable, non-hygroscopic solid.

magnesium thiosulfate hexahydrate structure

10124-53-5 structure

Product Name:magnesium thiosulfate hexahydrate

CAS No:10124-53-5

MF:MgO₃S₂

MW:136.433197975159

MDL:MFCD00169874

CID:48403

PubChem ID:160917

Update Time:2025-06-09

magnesium thiosulfate hexahydrate Chemical and Physical Properties

Names and Identifiers

- magnesium thiosulfate hexahydrate
- MAGNESIUM THIOSULPHATE
- Magnesium thiosulfate
- magnesium sulfurothioate
- magnesium sulfurothioate hydrate (1:1:6)
- Magnesiumthiosulfate (MgS2O3) (6CI,7CI)
- MagThio
- magnosulf
- Einecs 233-340-5
- MAGNESIUM HYPOSULFITE
- thiosulfuricacid,magnesiumsalt
- Generation of magnesium sulfate sulfur
- thiosulfuricacid(h2s2o3),magnesiumsalt(1:1)
- Magnesiumthiosulfatehexahydrate
- Thiosulfuric acid, magnesium salt
- TZKHCTCLSRVZEY-UHFFFAOYSA-L
- magnesium;dioxido-oxo-sulfanylidene-lambda6-sulfane
- FT-0742752
- MAGNESIUMTHIOSULFATE
- DXM979IS61
- UNII-DXM979IS61
- MAGNESIUM THIOSULFATE [MI]
- ANTICHOC HIPMAG
- Q18212174
- DTXSID50893106
- 10124-53-5
- THIOSULFURIC ACID, MAGNESIUM SALT (1:1)
- MAGNESIUM THIOSULFATE [WHO-DD]
- NS00080868
- Thiosulfuric acid (H2S2O3), magnesium salt (1:1)
- DTXCID201323051
- DB-080774
- MDL： MFCD00169874
- Inchi： 1S/Mg.H2O3S2/c;1-5(2,3)4/h;(H2,1,2,3,4)/q+2;/p-2
- InChI Key： TZKHCTCLSRVZEY-UHFFFAOYSA-L
- SMILES： S(=O)([O-])([O-])=S.[Mg+2]

Computed Properties

Exact Mass: 135.91400
Monoisotopic Mass: 135.914
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 82.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: Not determined
Topological Polar Surface Area: 63.2

Experimental Properties

Color/Form: Colorless monoclinic crystal or white crystalline powder. Odorless and salty
Density: 1.818
Melting Point: 1700°C
Boiling Point: No data available
Flash Point: No data available
PSA: 103.66000
LogP: 0.50980
Solubility: Soluble in water,100At ℃solubility231g/100mlwater.Insoluble in alcohol.
Merck: 14,5694
Vapor Pressure: No data available

magnesium thiosulfate hexahydrate Security Information

Signal Word：Warning
Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：XN6550000
Hazardous Material Identification：
Risk Phrases：R36/37/38
Safety Term：26-36
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

magnesium thiosulfate hexahydrate Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M45720-25g	Magnesiumthiosulfatehexahydrate	10124-53-5		25g	¥102.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M45720-500g	Magnesiumthiosulfatehexahydrate	10124-53-5		500g	¥492.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	M45720-100g	Magnesiumthiosulfatehexahydrate	10124-53-5		100g	¥192.0	2021-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M856761-25g	Magnesium thiosulfate hexahydrate	10124-53-5	99%	25g	298.00	2021-05-17
eNovation Chemicals LLC	D625106-50g	Magnesium thiosulfate hexahydrate	10124-53-5	97%	50g	$200	2023-09-02
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Aaron	AR0004Q9-25g	Thiosulfuric acid (H2S2O3), magnesium salt (1:1)	10124-53-5	99%	25g	$44.00	2023-12-16
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